![molecular formula C13H16N2OS B7470945 3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one](/img/structure/B7470945.png)
3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one is a heterocyclic compound that has gained significant attention in the scientific research community due to its potential applications in drug discovery and development. This compound is synthesized through a number of methods and has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one is not fully understood, but it has been suggested to act through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and also to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one has been shown to possess a range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antiviral activities. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, and also to induce apoptosis in cancer cells. In addition, it has been shown to inhibit the replication of various viruses, including HIV and HCV.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one in lab experiments include its high purity and yield, as well as its potential applications in drug discovery and development. However, its limitations include the need for further investigation into its mechanism of action and potential side effects.
Future Directions
There are a number of future directions for research on 3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one, including further investigation into its mechanism of action and potential applications in drug discovery and development. In addition, future research could focus on exploring its potential as a therapeutic agent for various diseases, including cancer and viral infections.
Synthesis Methods
The synthesis of 3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one can be achieved through a number of methods, including the reaction of 2-amino-4-methylthiazole with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. Another method involves the reaction of 2-amino-4-methylthiazole with 2-chloro-1,3-benzothiazole in the presence of potassium carbonate and DMF. These methods have been shown to yield high purity and yield of the compound.
Scientific Research Applications
3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one has been the subject of a number of scientific research studies due to its potential applications in drug discovery and development. It has been shown to possess a range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antiviral activities.
properties
IUPAC Name |
3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS/c1-15-12(16)10-4-2-3-5-11(10)14-13(15)6-8-17-9-7-13/h2-5,14H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHOSAILSAKXYQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=CC=CC=C2NC13CCSCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methylspiro[1H-quinazoline-2,4'-thiane]-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.